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Compound of Interest

Compound Name: Trimethylolpropane trioleate

Cat. No.: B1311115

A deep dive into the performance of trimethylolpropane trioleate (TMPTO) reveals it as a
formidable contender in the hydraulic fluid market, challenging traditional mineral oils and other
synthetic alternatives. With its unique combination of high performance, environmental
friendliness, and operational efficiency, TMPTO is carving out a significant niche, particularly in
applications where biodegradability and high-temperature stability are paramount.

Trimethylolpropane trioleate, a synthetic ester, is increasingly being adopted in hydraulic
systems across various industries. This comparison guide offers an objective look at its
performance characteristics against established hydraulic fluids, supported by experimental
data. The following sections will delve into a quantitative comparison, detail the experimental
protocols used for evaluation, and provide visual representations of key chemical pathways
and workflows.

Quantitative Performance Comparison

The efficacy of a hydraulic fluid is measured by a range of physical and chemical properties.
The following tables summarize the performance of trimethylolpropane trioleate in
comparison to a typical mineral oil and a polyalphaolefin (PAO)-based hydraulic fluid.

Table 1: Physical and Thermal Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1311115?utm_src=pdf-interest
https://www.benchchem.com/product/b1311115?utm_src=pdf-body
https://www.benchchem.com/product/b1311115?utm_src=pdf-body
https://www.benchchem.com/product/b1311115?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Trimethylolpro

: Mineral Oil Polyalphaolefi

Property pane Trioleate Test Method
(ISO 46) n (PAO ISO 46)
(TMPTO)

Kinematic
Viscosity @ 40°C 46 - 55 44 - 48 45 - 47 ASTM D445
(cSt)
Kinematic
Viscosity @ 9-10.5 6.5-7.0 75-8.5 ASTM D445
100°C (cSt)
Viscosity Index >180 95 -105 130 - 140 ASTM D2270
Pour Point (°C) <-35 -15t0 -30 <-50 ASTM D97
Flash Point (°C) > 290 ~220 ~240 ASTM D92

Table 2: Performance Characteristics

Trimethylolpro

Performance : . . Polyalphaolefi
. pane Trioleate Mineral Oil Test Method
Metric n (PAO)
(TMPTO)
Oxidation
Stability (Hours > 2000 ~500 - 1000 > 3000 ASTM D943
to 2.0 AN)
Wear Scar
_ ~0.35 ~0.45 ~0.40 ASTM D4172
Diameter (mm)
Hydrolytic
. Excellent Good Excellent ASTM D2619
Stability
Biodegradability
>90 <30 <20 OECD 301B

(%)

Experimental Protocols
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To ensure a standardized and objective comparison, the performance data cited above is
derived from established testing protocols. The following are detailed methodologies for the key
experiments.

ASTM D943: Oxidation Stability of Inhibited Mineral Oils

This test method is a widely accepted procedure for assessing the oxidation stability of
lubricating oils.

o Apparatus: The setup consists of a test tube containing the oil sample, water, and a catalyst
coil made of copper and iron. An oxygen delivery tube is inserted into the mixture. The entire
assembly is placed in a high-temperature liquid bath.

e Procedure:
o A 300 mL sample of the test oil is mixed with 60 mL of distilled water.
o The iron-copper catalyst coil is added to the oil-water mixture.
o The test tube is placed in a bath maintained at 95°C.
o Oxygen is bubbled through the mixture at a rate of 3 L/h.
o The test is run until the acid number (AN) of the oil reaches 2.0 mg KOH/g.

o Measurement: The time in hours required to reach the specified acid number is recorded as
the oxidation lifetime of the fluid.

ASTM D4172: Wear Preventive Characteristics of
Lubricating Fluid (Four-Ball Method)

This test evaluates the anti-wear properties of lubricants under sliding contact.

o Apparatus: A four-ball wear tester is used, which consists of three stationary steel balls held
in a cup and a fourth steel ball that rotates against them.

e Procedure:
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o The three stationary balls are clamped into the test cup and lubricated with the test fluid.
o The fourth ball is pressed into the stationary balls with a force of 15 kgf or 40 kgf.

o The top ball is rotated at 1200 rpm for 60 minutes at a temperature of 75°C.

o Measurement: After the test, the wear scars on the three stationary balls are measured using
a microscope. The average diameter of the wear scars is reported. A smaller wear scar
indicates better anti-wear properties.

ASTM D2619: Hydrolytic Stability of Hydraulic Fluids
(Beverage Bottle Method)

This method assesses the fluid's resistance to chemical decomposition in the presence of
water.

o Apparatus: A glass beverage bottle, a copper strip, and a rotating rack inside an oven.

» Procedure:
o A75 g sample of the hydraulic fluid and 25 g of water are placed in the beverage bottle.
o Apolished copper strip is added to the bottle.
o The bottle is capped and placed on a rotating rack inside an oven at 93°C for 48 hours.

o Measurement: After the test, the change in the copper strip's appearance and weight, the
acidity of the water and oil layers, and the change in the oil's viscosity are evaluated.
"Excellent" stability indicates minimal changes in these parameters.

OECD 301B: Ready Biodegradability - CO2 Evolution
Test

This test determines the ultimate aerobic biodegradability of a substance.
o Apparatus: A closed respirometer system that can measure the carbon dioxide produced.

e Procedure:
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o A known amount of the test substance is added to a mineral medium inoculated with
microorganisms from activated sludge.

o The mixture is incubated in the dark at a constant temperature for 28 days.

o The amount of CO2 evolved is measured at regular intervals.

e Measurement: The percentage of biodegradation is calculated by comparing the amount of
CO2 produced with the theoretical maximum. A substance is considered "readily
biodegradable" if it reaches at least 60% biodegradation within a 10-day window during the
28-day test.

Visualizing Chemical Processes and Workflows

Understanding the underlying chemical reactions and experimental procedures is crucial for a
comprehensive evaluation. The following diagrams, created using the DOT language, illustrate
key concepts.
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Caption: A simplified representation of the free-radical chain reaction that leads to lubricant
oxidation and the formation of harmful byproducts.
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Caption: The chemical pathway for the acid-catalyzed hydrolysis of an ester, a key reaction in
understanding the hydrolytic stability of TMPTO.
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Caption: A workflow diagram illustrating the key steps involved in the ASTM D4172 Four-Ball
Wear Test.

 To cite this document: BenchChem. [Performance Showdown: Trimethylolpropane Trioleate
in High-Stakes Hydraulic Systems]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311115#performance-evaluation-of-
trimethylolpropane-trioleate-in-hydraulic-systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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